Cas no 2624137-84-2 (Methyl 3-(methylsulfanyl)azetidine-3-carboxylate)

• Product Name: Methyl 3-(methylsulfanyl)azetidine-3-carboxylate
• CAS No: 2624137-84-2
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• MDL: MFCD33550105
• CID: 5680750
• PubChem ID: 155978365
• Update Time: 2025-11-01

Methyl 3-(methylsulfanyl)azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2624137-84-2
• methyl 3-(methylsulfanyl)azetidine-3-carboxylate
• EN300-26623801
• Methyl 3-(methylsulfanyl)azetidine-3-carboxylate

• MDL： MFCD33550105
• Inchi： 1S/C6H11NO2S/c1-9-5(8)6(10-2)3-7-4-6/h7H,3-4H2,1-2H3
• InChI Key： VOBAKXXVZROXMC-UHFFFAOYSA-N
• SMILES： S(C)C1(C(=O)OC)CNC1

Computed Properties

• Exact Mass: 161.05104977g/mol
• Monoisotopic Mass: 161.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.6Ų

Additional information on Methyl 3-(methylsulfanyl)azetidine-3-carboxylate

Methyl 3-(methylsulfanyl)azetidine-3-carboxylate (CAS No. 2624137-84-2): A Comprehensive Overview

Methyl 3-(methylsulfanyl)azetidine-3-carboxylate, identified by its CAS number 2624137-84-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the azetidine class, which is characterized by a five-membered heterocyclic structure containing one nitrogen atom. The presence of a methylsulfanyl group and a carboxylate moiety at the 3-position of the azetidine ring imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The chemical structure of Methyl 3-(methylsulfanyl)azetidine-3-carboxylate can be described as follows: it consists of a five-membered ring with nitrogen at one position, a methylsulfanyl group (-SCH₃) attached to one of the carbon atoms, and a carboxylate group (-COOCH₃) at another carbon atom. This arrangement results in a molecule with high reactivity and potential for further functionalization, which is crucial in drug discovery and development.

In recent years, there has been growing interest in azetidine derivatives due to their diverse biological activities. Methyl 3-(methylsulfanyl)azetidine-3-carboxylate has been explored as a key intermediate in the synthesis of various bioactive compounds. Its unique structural features make it suitable for the development of novel therapeutic agents targeting different disease mechanisms. For instance, studies have indicated that azetidine derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of Methyl 3-(methylsulfanyl)azetidine-3-carboxylate is its role in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in many biological processes, including inflammation and cancer progression. By inhibiting specific proteases, it is possible to modulate these processes and develop new treatments for associated diseases. The methylsulfanyl group in this compound contributes to its ability to interact with protease active sites, making it an effective scaffold for drug design.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 3-(methylsulfanyl)azetidine-3-carboxylate's properties. Molecular modeling studies have revealed that this compound can form stable interactions with target proteins, suggesting its potential as a lead compound in drug development. These studies have also highlighted the importance of the carboxylate group in facilitating binding to biological targets, thereby increasing the compound's efficacy.

The pharmaceutical industry has shown significant interest in developing new drugs based on azetidine derivatives. Methyl 3-(methylsulfanyl)azetidine-3-carboxylate has been used as a building block in the synthesis of several novel compounds that are currently undergoing preclinical evaluation. These compounds exhibit promising activity against various diseases, including cancer and infectious disorders. The versatility of this intermediate makes it an attractive option for medicinal chemists seeking to develop new therapeutic agents.

In addition to its applications in drug development, Methyl 3-(methylsulfanyl)azetidine-3-carboxylate has found utility in materials science. Its unique chemical properties make it suitable for use in polymer synthesis and as a ligand in catalytic systems. Researchers have explored its potential as a monomer in the production of biodegradable polymers, which are increasingly important for sustainable applications.

The synthesis of Methyl 3-(methylsulfanyl)azetidine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. These techniques include catalytic hydrogenation, nucleophilic substitution reactions, and protective group strategies.

Quality control is paramount when dealing with pharmaceutical intermediates like Methyl 3-(methylsulfanyl)azetidine-3-carboxylate. Rigorous analytical methods such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are used to confirm the identity and purity of the compound. These methods provide detailed information about the molecular structure and ensure that impurities are minimized.

The future prospects for Methyl 3-(methylsulfanyl)azetidine-3-carboxylate are promising, with ongoing research aimed at expanding its applications in medicine and materials science. Innovations in synthetic chemistry and drug discovery continue to drive interest in this compound, making it a cornerstone of modern chemical research. As our understanding of its properties grows, so does its potential to contribute to advancements in human health and industrial applications.